Cas no 71002-88-5 (4-(5-Nitrobenzimidazol-2-yl)aniline)

4-(5-Nitrobenzimidazol-2-yl)aniline structure
71002-88-5 structure
Product Name:4-(5-Nitrobenzimidazol-2-yl)aniline
CAS No:71002-88-5
MF:C13H10N4O2
MW:254.24410200119
MDL:MFCD00430514
CID:574992
Update Time:2025-10-28

4-(5-Nitrobenzimidazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(5-Nitro-1H-benzo[d]imidazol-2-yl)aniline
    • 4-(5-Nitrobenzimidazol-2-yl)aniline
    • 4-(5-nitro-H-benzimidazol-2-yl)aniline
    • 4-(6-nitro-1H-benzimidazol-2-yl)Benzenamine
    • Benzenamine, 4-(6-nitro-1H-benzimidazol-2-yl)-
    • 4-(6-nitro-1H-benzimidazol-2-yl)aniline
    • 4-(5-Nitro-1H-benzoimidazol-2-yl)-phenylamine
    • MLS000561330
    • SMR000173792
    • 4-(5-Nitro-1H-benzimidazol-2-yl)aniline
    • Benzenamine, 4-(5-nitro-1H-benzimidazol-2-yl)-
    • PubChem19301
    • Oprea1_089671
    • BDBM46292
    • cid_3089924
    • HMS2538M14
    • MCUL
    • MDL: MFCD00430514
    • Inchi: 1S/C13H10N4O2/c14-9-3-1-8(2-4-9)13-15-11-6-5-10(17(18)19)7-12(11)16-13/h1-7H,14H2,(H,15,16)
    • InChI Key: VQAXRPAGHNBDHU-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)NC(C1C=CC(=CC=1)N)=N2)=O

Computed Properties

  • Exact Mass: 254.08000
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 338
  • XLogP3: 2.7
  • Topological Polar Surface Area: 101

Experimental Properties

  • Density: 1.456±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 283-285 ºC
  • Boiling Point: 551.3℃/760mmHg
  • Flash Point: 287.2℃
  • Solubility: Almost insoluble (0.046 g/l) (25 º C),
  • PSA: 100.52000
  • LogP: 3.82470

4-(5-Nitrobenzimidazol-2-yl)aniline Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(5-Nitrobenzimidazol-2-yl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D853270-1g
4-(5-Nitrobenzimidazol-2-yl)aniline
71002-88-5 ≥97%
1g
¥1,166.40 2022-01-11
TRC
N901558-50mg
4-(5-NITROBENZIMIDAZOL-2-YL)ANILINE
71002-88-5
50mg
$ 50.00 2022-06-03
TRC
N901558-100mg
4-(5-NITROBENZIMIDAZOL-2-YL)ANILINE
71002-88-5
100mg
$ 70.00 2022-06-03
TRC
N901558-500mg
4-(5-NITROBENZIMIDAZOL-2-YL)ANILINE
71002-88-5
500mg
$ 230.00 2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N73880-1g
4-(5-Nitro-1H-benzo[d]imidazol-2-yl)aniline
71002-88-5
1g
¥2099.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N73880-250mg
4-(5-Nitro-1H-benzo[d]imidazol-2-yl)aniline
71002-88-5
250mg
¥819.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N73880-5g
4-(5-Nitro-1H-benzo[d]imidazol-2-yl)aniline
71002-88-5
5g
¥6879.0 2021-09-08
Alichem
A069004486-1g
4-(5-Nitro-1H-benzo[d]imidazol-2-yl)aniline
71002-88-5 97%
1g
$250.48 2023-09-01
Alichem
A069004486-5g
4-(5-Nitro-1H-benzo[d]imidazol-2-yl)aniline
71002-88-5 97%
5g
$729.12 2023-09-01
Chemenu
CM160918-5g
4-(5-Nitro-1H-benzo[d]imidazol-2-yl)aniline
71002-88-5 97%
5g
$439 2021-06-17

4-(5-Nitrobenzimidazol-2-yl)aniline Production Method

4-(5-Nitrobenzimidazol-2-yl)aniline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:71002-88-5)4-(5-Nitrobenzimidazol-2-yl)aniline
Order Number:A866512
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:59
Price ($):571.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:71002-88-5)4-(5-Nitrobenzimidazol-2-yl)aniline
A866512
Purity:99%
Quantity:5g
Price ($):571.0
Email